Cas no 1806847-23-3 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806847-23-3
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878796
• Update Time: 2025-05-19

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-1-6-7(4-15)14-3-5(2-13)8(6)9(11)12/h3-4,9H,1H2
• InChI Key： KFHCBMSZIKZNFU-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806847-23-3)

3-(Chloromethyl)-5-cyano-4-()pyridine-2-carboxaldehyde, identified by its CAS number 1806847-23-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from scientists due to its potential applications in drug discovery and synthetic chemistry.

The compound's molecular structure consists of a pyridine core substituted with various functional groups, including a chloromethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. The presence of the aldehyde functional group further enhances its utility as a building block in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 3-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde has emerged as a promising candidate for further investigation.

The chloromethyl group in the compound's structure is particularly noteworthy for its ability to participate in nucleophilic addition reactions. This reactivity allows for the facile introduction of other functional groups, making it an excellent precursor for the synthesis of more complex molecules. Additionally, the cyano group can serve as a versatile handle for further chemical transformations, including reduction to amine functionalities or conversion to carboxylic acids.

The difluoromethyl group is another key feature of this compound, contributing to its overall reactivity and biological activity. Difluoromethylation is a powerful strategy in medicinal chemistry, often used to enhance the metabolic stability and binding affinity of drug candidates. The incorporation of this group into the pyridine core suggests that 3-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts.

Recent research has explored the use of 3-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound can interact with specific biological targets, leading to inhibitory effects on various disease-related pathways. These findings highlight the potential of this compound as a lead molecule for drug discovery.

The synthesis of 3-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde involves several key steps that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine precursor, which is then functionalized with the appropriate substituents. The introduction of the chloromethyl, cyano, and difluoromethyl strong>> groups requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to achieve these objectives.

The aldehyde functionality in 3-(< strong chloromethyl strong >)-5-cyano-4-(< strong difluoromethyl strong >)pyridine-2-carboxaldehyde provides an additional layer of reactivity that can be exploited in synthetic applications. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amino acids, sugars, and heterocyclic compounds. This property makes them valuable intermediates in the synthesis of peptides, carbohydrates, and other complex biomolecules.

In conclusion, 3-(< strong chloromethyl strong >)-5-cyano-4-(< strong difluoromethyl strong >)pyridine-2-carboxaldehyde (CAS No. 1806847-23-3) is a versatile and highly reactive compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of its properties and reactivity continues to grow, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.